
The Developmental Coordination Disorder
Questionnaire (DCDQ): A Psychometric

Whitepaper

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DCDQ

Cat. No.: B120542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the psychometric properties of the

Developmental Coordination Disorder Questionnaire (DCDQ) and its revisions, including the

DCDQ'07 and the Little DCDQ. The DCDQ is a widely utilized parent-reported screening tool

designed to identify children at risk for Developmental Coordination Disorder (DCD), a

neurodevelopmental condition characterized by difficulties in motor skill acquisition and

execution. This document synthesizes key findings on the reliability, validity, and normative

data of the DCDQ, offering a comprehensive resource for its application in research and clinical

settings.

Introduction to the Developmental Coordination
Disorder Questionnaire (DCDQ)
The DCDQ is a parent-completed questionnaire that assesses a child's coordination in

everyday functional activities.[1] Parents are asked to compare their child's motor performance

to that of their peers using a 5-point Likert scale.[1] The original DCDQ was developed for

children aged 8 to 14.6 years.[2] Subsequent revisions, most notably the DCDQ'07, have

extended the age range to 5 to 15 years and improved its psychometric properties.[1][2] For

preschool children aged 3 to 4 years, the Little DCDQ was developed.[3][4]
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The DCDQ and its versions are designed as screening tools and are not intended for

standalone diagnosis.[1] A low score on the DCDQ suggests the need for a more

comprehensive assessment by a qualified professional to determine if a child meets the

diagnostic criteria for DCD as outlined in the Diagnostic and Statistical Manual of Mental

Disorders (DSM-5).[1][5]

Psychometric Properties
The utility of any screening instrument is contingent on its psychometric soundness. Extensive

research has been conducted to establish the reliability and validity of the DCDQ across

various populations and translations.

Reliability
Reliability refers to the consistency and stability of a measurement. For the DCDQ, two key

types of reliability have been assessed: internal consistency and test-retest reliability.

Table 1: Reliability of the DCDQ and its Revisions
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Version Population
Sample
Size (n)

Internal
Consistenc
y
(Cronbach'
s α)

Test-Retest
Reliability
(ICC/r)

Citation(s)

DCDQ'07
Canadian (5-

15 years)

287 (typically

developing)
0.94 - [2][6]

DCDQ'07
Chinese (4-6

years)
3316

> 0.85 (all

items)

> 0.9 (13

items and

subscales)

[7]

DCDQ'07
Czech (6-10

years)
-

McDonald ω

0.83–0.88

(factors)

- [8]

DCDQ'07 Spanish - 0.907 - [9]

DCDQ-AL
Lebanese

Arabic
180 0.947 0.94 [10]

Little DCDQ
Canadian (3-

4 years)
353 0.94 r = 0.956 [3]

Little DCDQ
Israeli (3-4

years)
146

Adequate to

high

Moderate to

good
[11]

Note: ICC = Intraclass Correlation Coefficient; r = Pearson correlation coefficient.

Validity
Validity assesses whether the questionnaire measures what it purports to measure. Key

aspects of validity for the DCDQ include construct validity, concurrent validity, and discriminant

validity.

Construct Validity: The DCDQ'07 has a consistently identified three-factor structure: "Control

During Movement," "Fine Motor and Handwriting," and "General Coordination".[1][12] This

structure has been supported by factor analysis in multiple studies, indicating that the

questionnaire is measuring distinct but related aspects of motor coordination.[2][12]
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Concurrent Validity: This is typically established by correlating the DCDQ with a gold-standard

motor assessment, most commonly the Movement Assessment Battery for Children, Second

Edition (MABC-2).

Table 2: Concurrent Validity of the DCDQ and its Revisions

DCDQ Version
Comparison
Measure

Correlation (r) Population Citation(s)

DCDQ'07 MABC 0.55
Children referred

for therapy
[2][6]

DCDQ'07

Test of Visual-

Motor Integration

(VMI)

0.42
Children referred

for therapy
[2][6]

Little DCDQ MABC-2 Good correlation
Preschool

children
[3]

Little DCDQ Beery VMI Good correlation
Preschool

children
[3]

DCDQ-AL MABC-2 0.65
Lebanese

children
[10]

Discriminant Validity: The DCDQ has demonstrated its ability to differentiate between children

with and without DCD.[2][6] Studies consistently show that children with a DCD diagnosis score

significantly lower on the questionnaire than their typically developing peers.[2][6][9]

Sensitivity and Specificity
Sensitivity refers to the ability of the DCDQ to correctly identify children with DCD, while

specificity is its ability to correctly identify those without the disorder.

Table 3: Sensitivity and Specificity of the DCDQ'07
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Age Group Sensitivity Specificity Citation(s)

Overall (5-15 years) 85% 71% [2][4][6]

5 years 0 months to 7

years 11 months
75.0% 71.4% [1]

8 years 0 months to 9

years 11 months
88.6% 66.7% [1]

10 years 0 months to

15 years 0 months
88.5% 75.6% [1]

DCDQ-AL (Lebanese

Arabic)
91% 77% [10]

A systematic review and meta-analysis reported an overall sensitivity of 0.70 and a specificity

of 0.77 for the DCDQ, with higher diagnostic accuracy for the revised version (DCDQ'07).[13]

Experimental Protocols
The psychometric properties of the DCDQ have been established through a variety of research

designs. The following outlines the general methodologies employed in these validation

studies.

Participant Recruitment
Validation studies typically involve two main groups of participants:

Typically Developing Sample: Children recruited from the general population, often through

schools, to establish normative data. These children are generally screened to exclude any

known developmental or neurological disorders.

Clinical Sample: Children who have been referred for motor difficulties or have a formal

diagnosis of DCD. This group is used to assess the discriminant validity of the questionnaire.

Sample sizes in these studies have ranged from around one hundred to over three thousand

participants to ensure statistical power.[7][12]
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Data Collection
DCDQ Administration: Parents or primary caregivers complete the DCDQ, either

independently on a paper copy or through an interview format.[1]

Standardized Motor Assessment: A subgroup of children, particularly those in the clinical

sample and a portion of the typically developing sample, are assessed using a standardized,

norm-referenced motor skills test, most commonly the MABC-2.[2][3] The MABC-2 assesses

manual dexterity, aiming and catching, and balance.[3] Other assessments like the Beery-

Buktenica Developmental Test of Visual-Motor Integration (VMI) have also been used.[3]

Statistical Analysis
A range of statistical methods are used to evaluate the psychometric properties of the DCDQ:

Reliability: Internal consistency is assessed using Cronbach's alpha.[3][7] Test-retest

reliability is evaluated using intraclass correlation coefficients (ICC) or Pearson correlations.

[3][7]

Validity:

Construct Validity: Exploratory and confirmatory factor analysis are used to examine the

underlying factor structure of the questionnaire.[7][12]

Concurrent Validity: Pearson or Spearman correlation coefficients are calculated to

determine the relationship between DCDQ scores and scores on standardized motor

assessments like the MABC-2.

Discriminant Validity: T-tests or ANOVA are used to compare the mean DCDQ scores

between typically developing and clinical groups.[2]

Sensitivity and Specificity: Logistic regression modeling and receiver operating characteristic

(ROC) curve analysis are employed to determine optimal cut-off scores and to calculate

sensitivity and specificity.[2][3]

DCD Assessment and Diagnostic Workflow
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The DCDQ plays a crucial role in the initial stages of identifying children who may have DCD.

The following diagram illustrates a typical workflow for the assessment and diagnosis of DCD,

highlighting the position of the DCDQ as a screening tool.
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Workflow for the Assessment and Diagnosis of Developmental Coordination Disorder (DCD).
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Conclusion
The Developmental Coordination Disorder Questionnaire, particularly the DCDQ'07 revision, is

a robust and psychometrically sound screening tool for identifying children at risk for DCD. It

demonstrates high levels of reliability and validity across different age groups and cultural

contexts. While it is an invaluable instrument for initial screening in both clinical and research

settings, it is crucial to remember that the DCDQ is not a diagnostic tool in itself. A

comprehensive assessment by a multidisciplinary team is necessary to confirm a diagnosis of

DCD. Future research should continue to explore the utility of the DCDQ in diverse populations

and its predictive validity for long-term outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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